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Compound of Interest

Compound Name: CL22 protein

Cat. No.: B1177498 Get Quote

For researchers investigating the nuanced roles of Clathrin Heavy Chain 22 (CHC22) in cellular

processes like glucose metabolism and membrane trafficking, selecting a highly specific

antibody is paramount. This guide provides a comparative analysis of commercially available

CHC22 antibodies, focusing on their cross-reactivity and performance in various applications.

The information presented here is synthesized from manufacturer datasheets and peer-

reviewed research to aid in making an informed decision for your experimental needs.

Performance Comparison of Commercially Available
CHC22 Antibodies
The specificity of an antibody is its ability to distinguish its target antigen from other, often

closely related, proteins. In the case of CHC22, the most significant potential for cross-reactivity

is with its ubiquitously expressed homolog, Clathrin Heavy Chain 17 (CHC17), with which it

shares approximately 85% amino acid sequence identity.[1][2] The following table summarizes

the performance and reported specificity of several commercially available CHC22 antibodies.
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Antibody
Name/ID

Host
Species

Type
Application
s Cited

Cross-
Reactivity
Data

Vendor

AF6948 Sheep Polyclonal
WB, ICC/IF,

Direct ELISA

<1% cross-

reactivity with

recombinant

human

CHC17 in

direct

ELISAs.[3]

R&D

Systems

JA53-02

(NBP2-

66781)

Rabbit Monoclonal WB, IHC

Data not

explicitly

provided on

product

sheet.

Novus

Biologicals

Proteintech

anti-CHC22
Rabbit Polyclonal WB, IP, IF

Stated to be

specific for

CHC22 and

not reactive

with CHC17.

[4]

Proteintech

SHL-KS Rabbit Polyclonal WB

Affinity

purified and

cross-

absorbed

against the

CHC17 C-

terminus to

ensure

specificity.[1]

Self-raised

(research lab)
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NBP2-92400 Rabbit Polyclonal WB

Specificity

data against

CHC17 not

explicitly

provided.[5]

Novus

Biologicals

Understanding CHC22 and its Homolog CHC17
CHC22 and CHC17 are two isoforms of clathrin heavy chains in most vertebrates.[1] While

CHC17 is ubiquitously expressed and involved in canonical clathrin-mediated endocytosis,

CHC22 expression is more restricted, primarily to muscle and fat tissues, where it plays a

crucial role in the formation of the glucose transporter 4 (GLUT4) storage compartment.[1][6]

Despite their high sequence homology, they have distinct biochemical properties and cellular

functions.[1] For instance, CHC22 does not bind clathrin light chains, a key characteristic that

distinguishes it from CHC17.[1] This functional divergence underscores the necessity of using

antibodies that can specifically recognize CHC22 without cross-reacting with CHC17.

Figure 1. Key differences between CHC17 and CHC22 isoforms.

Experimental Protocols for Antibody Validation
To ensure the specificity of a CHC22 antibody, a series of validation experiments are

recommended. Below are generalized protocols for Western Blotting and Immunoprecipitation,

two common methods for assessing antibody performance.

Western Blotting Protocol
Western blotting is a fundamental technique to verify if the antibody detects a protein of the

correct molecular weight in cell lysates. For CHC22, the expected molecular weight is

approximately 170-190 kDa.

Lysate Preparation: Prepare cell lysates from cells known to express CHC22 (e.g., human

skeletal muscle cells, adipocytes) and cells that do not (as a negative control, if available).

For comparison, include lysates from cells expressing high levels of CHC17.
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SDS-PAGE and Transfer: Separate proteins by SDS-polyacrylamide gel electrophoresis and

transfer them to a PVDF or nitrocellulose membrane.

Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in

Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

Primary Antibody Incubation: Incubate the membrane with the CHC22 primary antibody at

the manufacturer's recommended dilution overnight at 4°C.

Washing: Wash the membrane three times with TBST for 10 minutes each.

Secondary Antibody Incubation: Incubate with an appropriate HRP-conjugated secondary

antibody for 1 hour at room temperature.

Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate. A

specific antibody should show a single band at the expected molecular weight for CHC22.

Immunoprecipitation Protocol
Immunoprecipitation (IP) is a more stringent test of antibody specificity, as it relies on the

antibody's ability to bind its target in its native conformation from a complex protein mixture.

Cell Lysis: Lyse cells expressing CHC22 with a non-denaturing lysis buffer.

Pre-clearing: Pre-clear the lysate with protein A/G-agarose beads to reduce non-specific

binding.

Immunoprecipitation: Incubate the pre-cleared lysate with the CHC22 antibody overnight at

4°C.

Immune Complex Capture: Add protein A/G-agarose beads to capture the antibody-antigen

complexes.

Washing: Wash the beads several times with lysis buffer to remove non-specifically bound

proteins.

Elution and Analysis: Elute the bound proteins from the beads and analyze by Western

blotting using the same CHC22 antibody or an antibody against a known interaction partner.
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To confirm specificity, the immunoprecipitate should be probed with an anti-CHC17 antibody

to ensure it is not pulled down.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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